Cas no 1171918-91-4 (2-Chloro-6-iodo-3-methoxypyridine)

• Product Name: 2-Chloro-6-iodo-3-methoxypyridine
• CAS No: 1171918-91-4
• MF: C₆H₅ClINO
• MW: 269.467472791672
• MDL: MFCD11043739
• CID: 3165103
• PubChem ID: 45588287
• Update Time: 2025-05-22

2-Chloro-6-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• Not available
• AKOS005072692
• 2-CHLORO-6-IODO-3-METHOXY-PYRIDINE
• WWB91891
• MFCD11043739
• CS-0186615
• FD-0014
• 2-chloro-6-iodo-3-methoxypyridine
• 1171918-91-4
• SY123651
• 2-Chloro-6-iodo-3-methoxypyridine

• MDL： MFCD11043739
• Inchi： 1S/C6H5ClINO/c1-10-4-2-3-5(8)9-6(4)7/h2-3H,1H3
• InChI Key： MPLOTJYNXWEZCW-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)Cl)OC

Computed Properties

• Exact Mass: 268.91044g/mol
• Monoisotopic Mass: 268.91044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Melting Point: 107-109°

2-Chloro-6-iodo-3-methoxypyridine Security Information

• HazardClass：IRRITANT

Additional information on 2-Chloro-6-iodo-3-methoxypyridine

Comprehensive Overview of 2-Chloro-6-iodo-3-methoxypyridine (CAS No. 1171918-91-4): Properties, Applications, and Industry Insights

2-Chloro-6-iodo-3-methoxypyridine (CAS No. 1171918-91-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This halogenated pyridine derivative combines a chloro substituent at the 2-position, an iodo group at the 6-position, and a methoxy moiety at the 3-position, creating a versatile scaffold for further chemical modifications. Its molecular formula, C₆H₅ClINO, and molecular weight of 269.47 g/mol make it a valuable intermediate in synthetic organic chemistry.

The compound's iodo and chloro functional groups enable diverse cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. Researchers frequently search for "2-Chloro-6-iodo-3-methoxypyridine synthesis" or "CAS 1171918-91-4 applications," reflecting its growing importance in medicinal chemistry. Recent trends in AI-assisted molecular design have further highlighted its potential, with computational models identifying this scaffold as a key fragment in kinase inhibitor development.

From a physicochemical perspective, 2-Chloro-6-iodo-3-methoxypyridine typically appears as a white to off-white crystalline solid with a melting point range of 98-102°C. Its solubility profile shows moderate dissolution in organic solvents like dichloromethane and tetrahydrofuran, while being sparingly soluble in water. These properties are frequently queried in searches such as "1171918-91-4 solubility" or "2-Chloro-6-iodo-3-methoxypyridine storage conditions," indicating practical concerns among laboratory users.

The compound's stability under various conditions is another area of interest. Studies suggest that 2-Chloro-6-iodo-3-methoxypyridine remains stable at room temperature when protected from light and moisture, making it relatively easy to handle in standard laboratory environments. This stability contributes to its popularity as a building block, particularly in the synthesis of complex heterocycles and biologically active molecules.

In the pharmaceutical sector, CAS 1171918-91-4 has emerged as a crucial intermediate for developing targeted therapies. Its structural motif appears in several investigational compounds for neurological disorders and oncology applications. The rise of personalized medicine and fragment-based drug design has increased demand for such specialized intermediates, with search queries like "pyridine derivatives in drug discovery" showing a 40% year-over-year increase according to recent SEO data.

Agrochemical applications represent another growing market for 2-Chloro-6-iodo-3-methoxypyridine. The compound's halogenated pyridine core serves as a foundation for developing novel crop protection agents, particularly in addressing resistance issues in pest management. With global attention on sustainable agriculture, researchers are exploring its derivatives as potential green chemistry solutions, leading to increased searches for "halopyridines in agrochemicals."

From a synthetic chemistry standpoint, the methoxy group at the 3-position offers unique regioselectivity in electrophilic aromatic substitution reactions, while the iodo substituent provides an excellent handle for metal-catalyzed transformations. These features make 1171918-91-4 particularly valuable in parallel synthesis and combinatorial chemistry approaches that dominate modern high-throughput screening platforms.

Quality control aspects of 2-Chloro-6-iodo-3-methoxypyridine are frequently discussed in technical forums, with HPLC purity typically exceeding 98% in commercially available samples. Analytical methods for this compound often employ reverse-phase chromatography with UV detection at 254 nm, addressing common user queries about "CAS 1171918-91-4 analytical methods" and "pyridine derivative characterization."

The compound's safety profile has been extensively documented, with proper handling requiring standard laboratory precautions. While not classified as hazardous under current regulations, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material, aligning with general laboratory safety best practices that remain a top concern in chemical research communities.

Market trends indicate steady growth in demand for 2-Chloro-6-iodo-3-methoxypyridine, particularly from contract research organizations and academic institutions engaged in drug discovery programs. The global shift toward specialty chemicals and custom synthesis services has further amplified its commercial significance, with procurement specialists often searching for "1171918-91-4 suppliers" or "halogenated pyridine availability."

Recent advancements in flow chemistry have opened new possibilities for scaling up processes involving this intermediate. The compound's compatibility with continuous manufacturing systems addresses industry needs for process intensification and green synthesis methodologies, topics that dominate contemporary chemical engineering discussions and search trends.

In summary, 2-Chloro-6-iodo-3-methoxypyridine (CAS No. 1171918-91-4) represents a versatile and valuable chemical building block with wide-ranging applications across pharmaceutical and agrochemical research. Its unique combination of substituents enables diverse synthetic transformations, while its stability and handling characteristics make it practical for various laboratory applications. As research continues to explore new applications for halogenated pyridine derivatives, this compound is poised to maintain its importance in synthetic chemistry and drug development pipelines.